Cas no 2413899-41-7 (tert-butyl N-(3-ethyl-1-hydroxycyclohexyl)methylcarbamate)

tert-butyl N-(3-ethyl-1-hydroxycyclohexyl)methylcarbamate structure
2413899-41-7 structure
Product Name:tert-butyl N-(3-ethyl-1-hydroxycyclohexyl)methylcarbamate
CAS No:2413899-41-7
MF:C14H27NO3
MW:257.369084596634
CID:5674870
PubChem ID:165770536
Update Time:2023-11-27

tert-butyl N-(3-ethyl-1-hydroxycyclohexyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

    • EN300-26665610
    • 2413899-41-7
    • tert-butyl N-[(3-ethyl-1-hydroxycyclohexyl)methyl]carbamate
    • tert-butyl N-(3-ethyl-1-hydroxycyclohexyl)methylcarbamate
    • Inchi: 1S/C14H27NO3/c1-5-11-7-6-8-14(17,9-11)10-15-12(16)18-13(2,3)4/h11,17H,5-10H2,1-4H3,(H,15,16)
    • InChI Key: XIOPCAYTFRPDNS-UHFFFAOYSA-N
    • SMILES: OC1(CNC(=O)OC(C)(C)C)CCCC(CC)C1

Computed Properties

  • Exact Mass: 257.19909372g/mol
  • Monoisotopic Mass: 257.19909372g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 58.6Ų

tert-butyl N-(3-ethyl-1-hydroxycyclohexyl)methylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26665610-0.05g
tert-butyl N-[(3-ethyl-1-hydroxycyclohexyl)methyl]carbamate
2413899-41-7 95.0%
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$660.0 2025-03-20
Enamine
EN300-26665610-0.1g
tert-butyl N-[(3-ethyl-1-hydroxycyclohexyl)methyl]carbamate
2413899-41-7 95.0%
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Enamine
EN300-26665610-0.25g
tert-butyl N-[(3-ethyl-1-hydroxycyclohexyl)methyl]carbamate
2413899-41-7 95.0%
0.25g
$723.0 2025-03-20
Enamine
EN300-26665610-0.5g
tert-butyl N-[(3-ethyl-1-hydroxycyclohexyl)methyl]carbamate
2413899-41-7 95.0%
0.5g
$754.0 2025-03-20
Enamine
EN300-26665610-1.0g
tert-butyl N-[(3-ethyl-1-hydroxycyclohexyl)methyl]carbamate
2413899-41-7 95.0%
1.0g
$785.0 2025-03-20
Enamine
EN300-26665610-2.5g
tert-butyl N-[(3-ethyl-1-hydroxycyclohexyl)methyl]carbamate
2413899-41-7 95.0%
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$1539.0 2025-03-20
Enamine
EN300-26665610-5.0g
tert-butyl N-[(3-ethyl-1-hydroxycyclohexyl)methyl]carbamate
2413899-41-7 95.0%
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$2277.0 2025-03-20
Enamine
EN300-26665610-10.0g
tert-butyl N-[(3-ethyl-1-hydroxycyclohexyl)methyl]carbamate
2413899-41-7 95.0%
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Enamine
EN300-26665610-1g
tert-butyl N-[(3-ethyl-1-hydroxycyclohexyl)methyl]carbamate
2413899-41-7
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$785.0 2023-09-12
Enamine
EN300-26665610-5g
tert-butyl N-[(3-ethyl-1-hydroxycyclohexyl)methyl]carbamate
2413899-41-7
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$2277.0 2023-09-12
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